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Compound of Interest

Compound Name: 4-Bromo-2-methyl-1-nitrobenzene

Cat. No.: B3021674 Get Quote

An In-depth Technical Guide to 4-Bromo-2-methyl-1-nitrobenzene

This technical guide provides a comprehensive overview of 4-Bromo-2-methyl-1-
nitrobenzene, including its chemical identity, physicochemical properties, and detailed

experimental protocols for its synthesis. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Synonyms
The nomenclature and various identifiers for 4-Bromo-2-methyl-1-nitrobenzene are crucial for

accurate documentation and research. The preferred IUPAC name for this compound is 4-
Bromo-2-methyl-1-nitrobenzene.[1][2] It is also commonly known by its synonym, 5-Bromo-2-

nitrotoluene.[3]

A list of its primary identifiers is provided in the table below.
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Identifier Type Value

IUPAC Name 4-Bromo-2-methyl-1-nitrobenzene

Synonym 5-Bromo-2-nitrotoluene[3]

CAS Number 52414-98-9[3][4]

Molecular Formula C7H6BrNO2[1][3][4]

SMILES CC1=CC(Br)=CC=C1N(=O)=O

InChIKey PAHAIHXVVJMZKU-UHFFFAOYSA-N[4]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-2-methyl-1-nitrobenzene is

presented in the following table for easy reference and comparison.

Property Value Source

Molecular Weight 216.032 g/mol [4]

Appearance Yellow solid [3]

Melting Point 57-65 °C [3]

Boiling Point 267.05 °C (540.2 K) [4]

Boiling Point (Reduced

Pressure)

143.05 °C (416.2 K) at 0.013

bar
[4]

Storage Temperature 0-8°C [3]

Applications in Research and Development
4-Bromo-2-methyl-1-nitrobenzene is a versatile aromatic compound that serves as a crucial

intermediate in various synthetic applications.[3] Its utility spans several key areas of chemical

research:
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Synthetic Chemistry: It is an important building block in the synthesis of pharmaceuticals and

agrochemicals, enabling the construction of more complex molecular architectures.[3]

Material Science: This compound is utilized in the development of specialty polymers and

materials where enhanced thermal stability and chemical resistance are desired.[3]

Environmental Studies: Researchers use 4-Bromo-2-methyl-1-nitrobenzene in studies

focused on the degradation of nitroaromatic compounds, which contributes to a better

understanding of pollution and the development of remediation strategies.[3]

Oncology and Neurodegenerative Disease Research: The related compound, 5-Bromo-2-

nitrotoluene, is used in the synthesis of biphenylamide derivatives that act as Hsp90 C-

terminal inhibitors for potential cancer and neurodegenerative disease treatments.[2]

Experimental Protocol: Synthesis of 4-Bromo-2-
methyl-1-nitrobenzene
The following is a detailed experimental protocol for the synthesis of 4-Bromo-2-methyl-1-
nitrobenzene from 4-bromo-2-methylaniline.[2]

Materials and Reagents:

4-bromo-2-methylaniline

Dichloromethane (DCM)

Trifluoroacetic anhydride (TFAA)

Hydrogen peroxide (H2O2, 30% solution)

Saturated sodium bicarbonate (NaHCO3) solution

Magnesium sulfate (MgSO4)

Water

Procedure:
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At 0°C, dissolve hydrogen peroxide (3.95 mL, ~64.5 mmol) in dichloromethane (320 mL).

To this cooled solution, add trifluoroacetic anhydride (10.93 mL, 77 mmol) and stir the

mixture for 5 minutes at 0°C.

Remove the ice bath and fit the reaction flask with a reflux condenser.

Slowly add a solution of 4-bromo-2-methylaniline (3 g, 16.12 mmol) in dichloromethane (6.4

mL) dropwise over approximately 30 minutes.

Heat the reaction mixture to reflux and maintain for 1 hour.

After cooling, wash the reaction mixture sequentially with 30 mL of water and 30 mL of

saturated NaHCO3 solution.

Dry the organic layer with MgSO4 and concentrate it in a vacuum.

Purify the crude product by flash column chromatography to yield the final product.

Visualizations
The following diagrams illustrate key aspects of 4-Bromo-2-methyl-1-nitrobenzene.

Synthesis of 4-Bromo-2-methyl-1-nitrobenzene
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Caption: A workflow diagram illustrating the synthesis of 4-Bromo-2-methyl-1-nitrobenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3021674?utm_src=pdf-body
https://www.benchchem.com/product/b3021674?utm_src=pdf-body-img
https://www.benchchem.com/product/b3021674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural and Functional Relationships
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Caption: Logical relationships of 4-Bromo-2-methyl-1-nitrobenzene in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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